Cas no 457931-23-6 (4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole)

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole structure
457931-23-6 structure
Product Name:4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole
CAS No:457931-23-6
MF:C30H38Br2N2S3
MW:682.639122486115
MDL:MFCD28976159
CID:4456704
PubChem ID:354333117
Update Time:2025-04-24

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-4-octyl-2-thienyl)-
    • 4,7-Bis(5-bromo-4-n-octyl-2-thienyl)-2,1,3-benzothiadiazole
    • 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-ben
    • 4,7-Bis(5-bromo-4-octyl-2-thienyl)-2,1,3-benzothiadiazole
    • 4,7-Bis(5-bromo-4-octylthiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 4-(2-(5-Bromo-4-octyl-thiophen))-7-(2-(4-octylthiophen))-2,1,3-benzothiadiazole
    • B4684
    • 4,7-Bis(4-octyl-5-bromo-2-thienyl)-2,1,3-benzothiadiazole
    • 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole
    • MDL: MFCD28976159
    • Inchi: 1S/C30H38Br2N2S3/c1-3-5-7-9-11-13-15-21-19-25(35-29(21)31)23-17-18-24(28-27(23)33-37-34-28)26-20-22(30(32)36-26)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3
    • InChI Key: AMYLTENEOQNKGO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C2=CC=C(C3C2=NSN=3)C2=CC(=C(S2)Br)CCCCCCCC)S1)CCCCCCCC

Computed Properties

  • Exact Mass: 680.05600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 16
  • Complexity: 592
  • Topological Polar Surface Area: 111

Experimental Properties

  • Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.5E-9 g/L) (25 ºC),
  • PSA: 110.50000
  • LogP: 12.47930

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-2,1,3-benzothiadiazole Pricemore >>

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